Cas no 17904-27-7 (1-Cyclohexene-1-carboxylicacid, 4-[(1R)-1,5-dimethyl-3-oxohexyl]-, methyl ester, (4R)-)
17904-27-7 structure
Product Name:1-Cyclohexene-1-carboxylicacid, 4-[(1R)-1,5-dimethyl-3-oxohexyl]-, methyl ester, (4R)-
CAS No:17904-27-7
MF:C16H26O3
MW:266.375845432281
CID:145823
PubChem ID:442381
Update Time:2025-04-19
1-Cyclohexene-1-carboxylicacid, 4-[(1R)-1,5-dimethyl-3-oxohexyl]-, methyl ester, (4R)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Cyclohexene-1-carboxylicacid, 4-[(1R)-1,5-dimethyl-3-oxohexyl]-, methyl ester, (4R)-
- 1-Cyclohexene-1-carboxylic acid, 4-(1,5-dimethyl-3-oxohexyl)-, methyl ester, (1R,4R)-(+)-
- methyl (4R)-4-[(2R)-6-methyl-4-oxoheptan-2-yl]cyclohexene-1-carboxylate
- (+)-Juvabione
- Juvabione
- Juvabionine
- threo-Juvabione
- (R)-4-[(R)-1,5-Dimethyl-3-oxohexyl]-1-cyclohexene-1-carboxylic acid methyl ester
- (4R)-4-[(1R)-1,5-Dimethyl-3-oxohexyl]-1-cyclohexene-1-carboxylic acid methyl ester
- (4R)-4α-[(1R)-1,5-Dimethyl-3-oxohexyl]-1-cyclohexene-1-carboxylic acid methyl ester
- 1-Cyclohexene-1-carboxylic acid, 4-(1,5-dimethyl-3-oxohexyl)-, methyl ester, (1R,4R)-(+)-
- 17904-27-7
- CPD-8837
- AC1L9CPT
- DTXSID30858798
- C09693
- methyl(4R)-4-[(2R)-6-methyl-4-oxoheptan-2-yl]cyclohexene-1-carboxylate
- CHEBI:6095
- methyl (4R)-4-[(1R)-1,5-dimethyl-3-oxo-hexyl]cyclohexene-1-carboxylate
- Q10861158
- (4R,1'R)-(+)-Juvabione
- NG8LD2D5B4
- SCHEMBL2199849
- 1-CYCLOHEXENE-1-CARBOXYLIC ACID, 4-(1,5-DIMETHYL-3-OXOHEXYL)-, METHYL ESTER, (R-(R*,R*))-
- 1-Cyclohexene-1-carboxylic acid, 4-((1R)-1,5-dimethyl-3-oxohexyl)-, methyl ester, (4R)-
- SureCN2199849
- 1-Cyclohexene-1-carboxylic acid, 4-(1,5-dimethyl-3-oxohexyl)-, methyl ester, (1S,4S)-(-)-
- Methyl (R-(R*,R*))-4-(1,5-dimethyl-3-oxohexyl)-1-cycloheane-1-carboxylate
- IIWNDLDEVPJIBT-UHFFFAOYSA-N
- Methyl 4-(1,5-dimethyl-3-oxohexyl)-1-cyclohexene-1-carboxylate #
- (-)-Juvabione
- UNII-NG8LD2D5B4
- SCHEMBL12427089
- 1-Cyclohexene-1-carboxylic acid, 4-(1,5-dimethyl-3-oxohexyl)-, methyl ester, [S-(R*,R*)]-
- 1-Cycloheane-1-carboxylic acid, 4-(1,5-dimethyl-3-oxohexyl)-, methyl ester, (R-(R*,R*))-
- Epijuvabione
- (+)-Epijuvabione
-
- Inchi: 1S/C16H26O3/c1-11(2)9-15(17)10-12(3)13-5-7-14(8-6-13)16(18)19-4/h7,11-13H,5-6,8-10H2,1-4H3/t12-,13+/m1/s1
- InChI Key: IIWNDLDEVPJIBT-OLZOCXBDSA-N
- SMILES: O=C(CC(C)C)C[C@@H](C)[C@H]1CC=C(C(=O)OC)CC1
Computed Properties
- Exact Mass: 266.18828
- Monoisotopic Mass: 266.188
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 7
- Complexity: 355
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- Density: 0.995
- Boiling Point: 351.9°Cat760mmHg
- Flash Point: 150.4°C
- Refractive Index: 1.474
- PSA: 43.37
1-Cyclohexene-1-carboxylicacid, 4-[(1R)-1,5-dimethyl-3-oxohexyl]-, methyl ester, (4R)- Related Literature
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A. J. Birch,P. L. Macdonald,V. H. Powell J. Chem. Soc. C 1970 1469
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J. F. Blount,Beverly A. Pawson,G. Saucy J. Chem. Soc. D 1969 715
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3. Baker’s yeast mediated enantioselective synthesis of the bisabolene sesquiterpenes (+)-epijuvabione and (?)-juvabioneClaudio Fuganti,Stefano Serra J. Chem. Soc. Perkin Trans. 1 2000 97
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4. Stereo- and enantio-controlled synthesis of (+)-juvabione and (+)-epijuvabione from (+)-norcamphorMitsuhiro Kawamura,Kunio Ogasawara J. Chem. Soc. Chem. Commun. 1995 2403
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Noriaki Itagaki,Yoshiharu Iwabuchi Chem. Commun. 2007 1175
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